N-(3-cyanothiophen-2-yl)-4-((4-methoxyphenyl)thio)butanamide

• IUPAC Name: N-(3-cyanothiophen-2-yl)-4-(4-methoxyphenyl)sulfanylbutanamide
• InChI: InChI=1S/C16H16N2O2S2/c1-20-13-4-6-14(7-5-13)21-9-2-3-15(19)18-16-12(11-17)8-10-22-16/h4-8,10H,2-3,9H2,1H3,(H,18,19)
• InChI Key: SPOVYFKSTAHORA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCCCC(=O)NC2=C(C=CS2)C#N
• Molecular Formula: C16H16N2O2S2
• Molecular Weight: 332.4 g/mol

Description

N-(3-cyanothiophen-2-yl)-4-((4-methoxyphenyl)thio)butanamide, commonly known as CTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTB is a thioamide derivative and is known to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

Electrochemical Polymerization and Material Properties

A focus on the electrochemical polymerization of thiophene derivatives reveals insights into how substituents like methoxy and cyano groups affect the polymerizability and properties of resulting polymers. These studies provide a foundational understanding of the material characteristics relevant to applications in electrochromic devices and solar cells. For instance, the synthesis of electrogenerated low band gap polymers based on the 3-Cyano-4-methoxythiophene building block indicates how specific group positioning can influence reactivity and the structure of polymers, with implications for their electronic and optical properties (Hergué et al., 2009; Alves et al., 2010).

Organic Sensitizers for Solar Cell Applications

Research on organic sensitizers comprising donor, electron-conducting, and anchoring groups, engineered at the molecular level, demonstrates the potential of thiophene derivatives in solar cell applications. The synthesized sensitizers show high incident photon-to-current conversion efficiency when anchored onto TiO2 films, highlighting their utility in photovoltaic technology (Sanghoon Kim et al., 2006).

Antioxidant and Anticancer Activity

Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which share structural similarities with the compound , have been synthesized and tested for their antioxidant and anticancer activities. These studies showcase the biomedical relevance of such compounds, potentially leading to the development of new therapeutic agents (Tumosienė et al., 2020).

Photophysical Properties and Molecular Engineering

Investigations into the photophysical properties of thiophene derivatives, including studies on methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate, reveal the influence of methoxy and cyano substituents on luminescence properties. Such research underlines the importance of structural modifications for tuning the optical characteristics of materials for applications in luminescent devices (Soyeon Kim et al., 2021).